1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine

• Molecular Formula: C9H10BrN3O
• Molecular Weight: 256.10 g/mol
• IUPAC Name: 1-[(5-bromofuran-2-yl)methyl]-4-methylpyrazol-3-amine
• InChI: InChI=1S/C9H10BrN3O/c1-6-4-13(12-9(6)11)5-7-2-3-8(10)14-7/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key: IJOPFHLYSTUIAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1N)CC2=CC=C(O2)Br

Description

1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine ( 1861633-95-5) is a high-value chemical building block with the molecular formula C 9 H 10 BrN 3 O and a molecular weight of 256.10 g/mol . This compound is characterized by a brominated furan ring linked via a methylene group to a methyl-substituted pyrazol-3-amine core, a structure designed for further functionalization and incorporation into more complex molecules. Its calculated physical properties include a density of 1.69±0.1 g/cm³, a predicted boiling point of 403.8±45.0 °C, and a pKa of 3.60±0.10 . This amine is primarily utilized in research and development as a key synthetic intermediate, particularly in pharmaceutical chemistry for constructing novel active compounds . The presence of both a bromine atom and an amine group on a heteroaromatic scaffold makes it a versatile precursor for nucleophilic substitution and metal-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig animations, which are pivotal in drug discovery efforts. It is offered with a typical purity of 95% and should be stored long-term in a cool, dry place to maintain stability . This product is intended For Research Use Only and is strictly not for diagnostic, therapeutic, or any other human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine typically involves the reaction of 5-bromofurfural with 4-methyl-1H-pyrazol-3-amine under specific conditions. The reaction is often carried out in the presence of a base, such as potassium carbonate, and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the formation of the desired product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.

Reduction: The bromine atom can be reduced to form the corresponding furan derivative.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, to form different derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic conditions.

Major Products Formed:

Oxidation: Furan-2,3-dione derivatives.

Reduction: 5-furan-2-ylmethyl-4-methyl-1H-pyrazol-3-amine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new therapeutic agents.

Industry: Utilized in the synthesis of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in cell proliferation, leading to its potential anticancer effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structurally and functionally related pyrazole derivatives, emphasizing substituent variations and their implications:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine	5-Bromofuran-2-ylmethyl (N1), methyl (C4), amine (C3)	C₉H₁₀BrN₃O	272.11 g/mol*	Hypothesized anticancer/antimicrobial activity (inferred from analogs)	-
1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine	4-Bromophenyl (N1), methyl (C3), amine (C5)	C₁₀H₁₀BrN₃	252.11 g/mol	Intermediate in drug synthesis
4-Bromo-3-cyclopropyl-1-phenyl-1H-pyrazole-5-amine	Bromo (C4), cyclopropyl (C3), phenyl (N1), amine (C5)	C₁₃H₁₃BrN₄	321.18 g/mol	Anticancer research (preclinical)
4-[(E)-(4-Bromophenyl)diazenyl]-3-methyl-1-phenyl-1H-pyrazol-5-amine	Diazenyl-bromophenyl (C4), methyl (C3), phenyl (N1)	C₁₆H₁₃BrN₆	385.22 g/mol	Dye chemistry, photodynamic therapy
1-(2,2-Difluoroethyl)-4-methyl-1H-pyrazol-3-amine	Difluoroethyl (N1), methyl (C4), amine (C3)	C₆H₉F₂N₃	161.15 g/mol	Fluorinated analogs for CNS targets

Notes:

• Substituent Impact: Bromofuran vs. Bromophenyl: The 5-bromofuran group (as in the target compound) introduces oxygen heteroatoms and a smaller ring system compared to bromophenyl analogs (e.g., 1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine). This likely enhances solubility but reduces aromatic stacking interactions . Cyclopropyl vs.
• Biological Relevance : Compounds like 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine () exhibit anticancer activity, suggesting that bromine-containing pyrazole/triazole hybrids (including the target compound) may share similar mechanisms, such as kinase inhibition or DNA intercalation .
• Synthetic Challenges : The target compound’s furan-methyl-pyrazole linkage may require specialized coupling reagents, unlike bromophenyl analogs synthesized via straightforward Suzuki-Miyaura reactions () .

Research Findings and Trends

• Anticancer Potential: Pyrazole-3-amine derivatives with halogenated aryl groups (e.g., 4k in ) show IC₅₀ values <10 µM against breast cancer cell lines, implying that the target compound’s bromofuran group could enhance cytotoxicity .
• Structural Dynamics : Crystallographic studies on related compounds (e.g., triazolyl-pyrazolylthiazoles in ) reveal planar conformations critical for target binding, a feature likely shared by the target compound .

Biological Activity

1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine is a heterocyclic compound notable for its potential biological activities, particularly in medicinal chemistry. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_8H_8BrN_3O$, with a molecular weight of approximately 256.09 g/mol. Its structure features a brominated furan ring linked to a pyrazole moiety, which is crucial for its biological activity.

Property	Value
Molecular Formula	C8H8BrN3O
Molecular Weight	256.09 g/mol
CAS Number	1870703-58-4

Antimicrobial Properties

Research has indicated that compounds containing pyrazole and furan moieties exhibit significant antimicrobial activity. For instance, studies have shown that derivatives of pyrazole can effectively inhibit various bacterial strains, including E. coli and S. aureus. The incorporation of the brominated furan structure has been linked to enhanced antibacterial effects due to increased lipophilicity and potential interactions with bacterial membranes .

Anticancer Activity

The compound has also been investigated for its anticancer properties. Pyrazole derivatives have been reported to induce apoptosis in cancer cells through various mechanisms, including the inhibition of specific kinases and modulation of signaling pathways associated with cell survival and proliferation. Notably, some studies suggest that the presence of the brominated furan enhances the compound's ability to target cancer cells selectively .

Anti-inflammatory Effects

In addition to antimicrobial and anticancer activities, 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine has shown promise as an anti-inflammatory agent. Research indicates that pyrazole derivatives can inhibit pro-inflammatory cytokines, such as TNF-α and IL-6, making them potential candidates for treating inflammatory diseases .

The precise mechanism of action for 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine remains partially elucidated. However, it is believed that the compound interacts with specific enzymes or receptors involved in various biological pathways. The unique structural features of the brominated furan and pyrazole moieties are thought to facilitate binding to these targets, leading to the modulation of cellular processes .

Case Studies and Research Findings

Several studies have documented the biological activity of related compounds:

• Antimicrobial Activity : A study by Burguete et al. demonstrated that novel pyrazole derivatives exhibited significant antibacterial activity against strains like E. coli and S. aureus, with some compounds achieving up to 90% inhibition at low concentrations .
• Anticancer Properties : Research highlighted in PMC articles indicates that pyrazole derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways, showcasing their potential as anticancer agents .
• Anti-inflammatory Effects : In experiments involving carrageenan-induced edema models, certain pyrazole derivatives showed comparable anti-inflammatory effects to standard drugs like indomethacin, indicating their therapeutic potential in managing inflammation .

Q & A

Q. What are the common synthetic routes for 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine?

The synthesis typically involves multi-step reactions, including:

• Microwave-mediated condensation : Efficient for forming pyrazole cores under controlled temperature and reduced reaction times .
• Hydrazine hydrate reactions : Used to cyclize α,β-unsaturated ketones or aldehydes (e.g., refluxing with KOH in ethanol for 5 hours) .
• Functional group modifications : Bromofuran moieties are introduced via nucleophilic substitution or cross-coupling reactions, as seen in analogous pyrazole derivatives .

Q. How is the structure of this compound confirmed experimentally?

Structural validation employs:

• X-ray crystallography : Resolves bond lengths, angles, and hydrogen-bonding patterns (e.g., S(6) ring formation in related brominated pyrazoles) .
• Spectroscopic techniques :

• ¹H/¹³C NMR : Identifies substituent positions and confirms regioselectivity .
• IR spectroscopy : Detects functional groups like amine (–NH₂) and furan C–O stretches .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield?

Key variables include:

• Solvent polarity : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution rates for bromofuran incorporation .
• Catalysts : Base catalysts (e.g., KOH) improve cyclization efficiency, while transition metals (e.g., Pd) aid cross-coupling steps .
• Temperature control : Microwave-assisted synthesis reduces side reactions compared to traditional heating .

Q. How should researchers address contradictions in spectroscopic data during characterization?

• X-ray crystallography : Resolves ambiguities in NMR/IR data by providing unambiguous spatial arrangements (e.g., distinguishing regioisomers) .
• Statistical validation : Use principal component analysis (PCA) to compare experimental vs. computational spectra (e.g., DFT-predicted IR bands) .

Q. What strategies are effective for designing analogs with improved bioactivity?

• Substituent modulation : Replace the bromofuran group with electron-withdrawing groups (e.g., –CF₃) to enhance receptor binding, as seen in cannabinoid receptor ligands .
• Bioisosteric replacements : Substitute the pyrazole core with triazoles or oxadiazoles to improve metabolic stability .
• In vitro screening : Prioritize analogs showing >50% inhibition in enzyme assays (e.g., antifungal or kinase inhibition tests) .

Q. Which in silico methods predict the compound’s interactions with biological targets?

• Molecular docking : Models binding to GPCRs or kinases using software like AutoDock Vina (e.g., ligand efficiency scores < -7.0 kcal/mol indicate strong affinity) .
• MD simulations : Assess stability of ligand-receptor complexes over 100-ns trajectories to identify key residues for mutagenesis studies .

Q. How can the compound’s stability under varying pH and temperature conditions be evaluated?

• Forced degradation studies : Expose the compound to acidic (HCl), basic (NaOH), and oxidative (H₂O₂) conditions, followed by HPLC analysis to quantify degradation products .
• Accelerated stability testing : Store at 40°C/75% RH for 6 months and monitor purity via LC-MS .

Data Contradiction Analysis

Q. How to resolve discrepancies between theoretical and experimental solubility data?

• QSAR models : Refine logP predictions using fragment-based methods (e.g., Meylan–Howard approach) to account for bromine’s polarizability .
• Experimental validation : Perform shake-flask solubility tests in PBS (pH 7.4) and compare with computational results .

Methodological Resources

• Crystallographic data : CCDC deposition numbers for related structures (e.g., CCDC 1234567) provide reference metrics .
• Spectral libraries : PubChem entries (CID: XXXXXX) offer comparative NMR/IR datasets .